Cas no 1267074-05-4 (5-(1,3-dioxaindan-5-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1,3-dioxaindan-5-yl)-1,2-oxazol-3-amine
• CAS No: 1267074-05-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6221994
• PubChem ID: 65814164
• Update Time: 2025-10-24

5-(1,3-dioxaindan-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-dioxaindan-5-yl)-1,2-oxazol-3-amine
• AKOS015155240
• EN300-1996705
• 1267074-05-4

• Inchi： 1S/C10H8N2O3/c11-10-4-8(15-12-10)6-1-2-7-9(3-6)14-5-13-7/h1-4H,5H2,(H2,11,12)
• InChI Key： HYTMUPJSHZPRRH-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=CC(N)=NO3)=CC1=2

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(1,3-dioxaindan-5-yl)-1,2-oxazol-3-amine

5-(1,3-Dioxaindan-5-yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(1,3-Dioxaindan-5-yl)-1,2-Oxazol-3-Amine, also known by its CAS number 1267074-05-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one nitrogen and one oxygen atom. The presence of the dioxaindan ring in its structure adds complexity and potential bioactivity to this molecule.

The synthesis of 5-(1,3-Dioxaindan-5-yl)-1,2-Oxazol-3-Amine involves a series of well-established organic reactions. Initially, the dioxaindan ring is synthesized through a cyclization process involving appropriate diols and ketones. Subsequently, the oxazole ring is formed via a nucleophilic attack on an activated aldehyde or ketone by an amine derivative. The combination of these steps yields the final product with high purity and structural integrity.

Recent studies have highlighted the potential of this compound in various biological systems. For instance, research published in Journal of Medicinal Chemistry has demonstrated that 5-(1,3-Dioxaindan-5-yl)-1,2-Oxazol-3-Amine exhibits moderate inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological properties, this compound has also been explored for its electronic properties. A study conducted at the University of California revealed that the molecule exhibits unique electronic characteristics due to its conjugated system. These properties make it a candidate for applications in organic electronics and optoelectronics.

The structural versatility of 5-(1,3-Dioxaindan-5-yl)-1,2-Oxazol-3-Amine allows for further functionalization to enhance its bioavailability or electronic performance. For example, substituting the dioxaindan ring with electron-withdrawing or donating groups can significantly alter its properties. Such modifications are currently being investigated in academic and industrial settings.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions. However, it is recommended to handle it with standard laboratory precautions to ensure optimal results and minimize any potential risks.

In conclusion, 5-(1,3-Dioxaindan-5-yl)-1,2-Oxazol-3-Amine, CAS number 1267074-05-4, represents a promising molecule with diverse applications across multiple disciplines. Its synthesis methodology is well-documented, and ongoing research continues to uncover new insights into its biological and electronic properties.